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Compound of Interest

Ethyl 4-nitro-3-phenyl-L-alaninate
Compound Name:
monohydrochloride

Cat. No.: B555802

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides a detailed overview of the chemical
identity of H-Phe(4-NO2)-OEt.HCI, a derivative of the amino acid phenylalanine.

Chemical Identification

The compound designated by the common abbreviation H-Phe(4-NO2)-OEt.HCl is
systematically known by its International Union of Pure and Applied Chemistry (IUPAC) name.

IUPAC Name: ethyl 2-amino-3-(4-nitrophenyl)propanoate hydrochloride[1][2]

This nomenclature precisely describes the molecular structure: an ethyl ester of the amino acid
phenylalanine which features a nitro group at the fourth position of the phenyl ring, and is
supplied as a hydrochloride salt.

A variety of synonyms are used in commercial and academic literature to refer to this
compound. Understanding these is crucial for comprehensive literature searches and material
sourcing.[3]

Synonyms:
e 4-Nitro-L-phenylalanine ethyl ester hydrochloride[3][4]

e (S)-ethyl 2-amino-3-(4-nitrophenyl)propanoate hydrochloride
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H-4-Nitro-Phe-OEt.HCI[3]

p-Nitro-L-phenylalanine ethyl ester hydrochloride[3]

Ethyl (S)-2-amino-3-(4-nitrophenyl)propanoate hydrochloride[3]

3-(4-NITRO-PHENYL)-L-ALANINE ETHYL ESTER HCL[3]

Physicochemical Data

A summary of the key quantitative data for H-Phe(4-NO2)-OEt.HCl is presented below for easy
reference and comparison.

Property Value Source
CAS Number 58816-66-3 [3]
Molecular Formula C11H15CIN204 [3]
Molecular Weight 274.7 g/mol [4]

, CCOC(=0)C(CC1=CC=C(C=C
Canonical SMILES [1112]
1)--INVALID-LINK--[O-])N.CI
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Logical Relationship of Nomenclature

The relationship between the common abbreviation, the full chemical name, and the structural
features can be visualized to enhance understanding. The following diagram illustrates how the
components of the abbreviation correspond to the full chemical structure.
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Nomenclature Breakdown for H-Phe(4-NO2)-OEt.HCI

Abbreviation
H- -Phe- (4-NO2) -OEt .HCI
Indicates epresents Specifies Denotes Indicates
/ iﬁuctural Component \ \
Free Amino Group (from HCI salt) Phenylalanine Core Nitro Group at para-position Ethyl Ester Hydrochloride Salt

Click to download full resolution via product page

Caption: Breakdown of the abbreviation H-Phe(4-NO2)-OEt.HCI.

Experimental Protocols

While specific experimental protocols are highly dependent on the application (e.g., peptide
synthesis, biological assays), a general workflow for the characterization of H-Phe(4-NO2)-
OEt.HCl is outlined below. This can serve as a template for developing more detailed standard

operating procedures.
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General Experimental Workflow for Compound Characterization

Procedure

Obtain Sample of H-Phe(4-NO2)-OEt.HCI

Solubilize in appropriate solvent (e.g., DMSO, Water)

. JE

| Structural Elucidation via NMR Spectroscopy Functional Group Analysis via FTIR

Purity Assessment via HPLC Identity Confirmation via Mass Spectrometry

A P

Characterized Compound

Click to download full resolution via product page
Caption: Workflow for the physicochemical characterization of H-Phe(4-NO2)-OEt.HCI.
Note on Methodologies:

o High-Performance Liquid Chromatography (HPLC): A standard protocol would involve a C18
reverse-phase column with a gradient elution of water and acetonitrile, both containing 0.1%
trifluoroacetic acid. Detection would typically be at 254 nm and 280 nm.

e Mass Spectrometry (MS): Electrospray ionization (ESI) in positive ion mode is generally
suitable for this compound. The expected [M+H]+ ion would be at m/z corresponding to the
free base (C11H14N204).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR in a suitable
deuterated solvent (e.g., DMSO-d6 or D20) would be required to confirm the full chemical
structure.
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o Fourier-Transform Infrared (FTIR) Spectroscopy: Analysis of the solid material would show
characteristic peaks for the nitro group, the ester carbonyl, the amine salt, and aromatic

rings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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